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Compound of Interest

Compound Name: 5-(Methoxymethyl)-2-furaldehyde

Cat. No.: B158554

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 5-(Methoxymethyl)-2-furaldehyde. Adherence to
these procedures is critical for ensuring personnel safety and regulatory compliance.

Physicochemical and Hazard Data

A summary of key quantitative data and hazard classifications for 5-(Methoxymethyl)-2-
furaldehyde is provided below.
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Property Value Reference
CAS Number 1917-64-2 [1112]
Molecular Formula C7Hs0s [2]
Molecular Weight 140.14 g/mol [1]
Appearance Light yellow to yellow liquid [2]

Boiling Point 68-70 °C (at 2 Torr) [2]

Density 1.146 g/cm3 (at 17.9 °C) [2]

Flash Point 85 °C [1]

Storage Temperature 2°C - 8°C [1][2]

GHS Hazard Codes :jii H315, H3L7, H319, [11[2]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely managing 5-(Methoxymethyl)-2-
furaldehyde throughout its lifecycle in the laboratory, from receipt to disposal.

Pre-Handling Preparations

o Fume Hood Verification: Ensure the chemical fume hood is certified and functioning correctly
before starting any work.

e PPE Inspection: Inspect all Personal Protective Equipment (PPE) for integrity. Do not use
damaged gloves, eyewear, or lab coats.

» Work Area Setup: Cover the work surface within the fume hood with disposable absorbent
liners to contain any potential spills.

o Assemble Materials: Gather all necessary equipment (e.g., glassware, spatulas, stir bars,
solvents) and place them inside the fume hood before handling the chemical.

Required Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, dermal

contact, or eye contact.

PPE Category

Specific Requirements

Eye/Face Protection

Wear chemical safety goggles conforming to
NIOSH or EN166 standards.[3] A face shield
should be worn over goggles for procedures

with a high splash risk.[4]

Hand Protection

Handle with chemical-resistant gloves (e.g.,
Nitrile, Neoprene).[5][6] Gloves must be
inspected prior to use and removed properly to

avoid skin contact.[3]

Body Protection

A fully buttoned, long-sleeved lab coat is

required.[7]

Respiratory Protection

All handling must be conducted within a certified
chemical fume hood to minimize inhalation risk.
[7] If there is a risk of aerosol generation and
work cannot be done in a hood, a NIOSH-
approved respirator with appropriate cartridges

must be used.[8]

Handling and Experimental Procedures

Location: All weighing and solution preparation must occur inside a designated and

operational chemical fume hood.[7]

Dispensing: Use dedicated, clearly labeled spatulas and equipment. Handle the container

with care to avoid generating aerosols.

General Practices: Avoid contact with skin and eyes.[3] Do not eat, drink, or smoke in the

work area.[9] Wash hands thoroughly after handling the chemical.[9] Keep the container

tightly closed when not in use.[10]

Storage
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Conditions: Store in a refrigerator at 2°C - 8°C.[1][2]

Atmosphere: Store under an inert gas atmosphere (e.g., nitrogen or argon).[2]

Container: Keep the container tightly sealed in a dry, well-ventilated area.[10]

Incompatibilities: Keep away from strong oxidizing agents, strong bases, and strong reducing
agents.[11]

Spill and Emergency Procedures

e Spill Response:
o Evacuate non-essential personnel from the immediate area.

o Wearing full PPE, absorb the spill with an inert material such as vermiculite, sand, or
earth.[10]

o Collect the absorbed material using spark-proof tools and place it into a suitable, labeled
container for hazardous waste disposal.[10]

o Ventilate the affected area.[9]
o Clean the spill area thoroughly.
e First Aid:

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[9] Remove
contact lenses if present and easy to do so. If eye irritation persists, seek immediate
medical attention.[9]

o Skin Contact: Remove contaminated clothing immediately and wash the affected skin with
plenty of soap and water.[9] If skin irritation or a rash occurs, get medical advice.[9]

o Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[11]
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o Ingestion: If swallowed, call a poison control center or doctor immediately for treatment
advice.[8]

Waste Disposal

o Collection: Collect all waste containing 5-(Methoxymethyl)-2-furaldehyde in a dedicated,
clearly labeled, and tightly sealed container.[12] The container must be compatible with the
chemical.

e Labeling: The waste container must be labeled with the chemical name and all appropriate
hazard symbols (e.g., "Harmful," "Irritant,” "Dangerous for the environment").

» Disposal Route: Dispose of the chemical waste through an approved hazardous waste
disposal plant.[12] Do not pour down the drain or mix with general waste.[12] Contact your
institution's Environmental Health and Safety (EHS) department for specific procedures.

Safe Handling Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 5-
(Methoxymethyl)-2-furaldehyde, from initial preparation to final disposal.
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Caption: Workflow for the safe laboratory handling of 5-(Methoxymethyl)-2-furaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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